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Compound of Interest

Compound Name: Oleic acid arachidyl ester
Cat. No.: B12324076
Get Quote
\ J

Physicochemical Identity & Molecular Architecture

Arachidyl oleate (Eicosyl oleate; C

H
O

) represents a specific class of long-chain wax esters critical to lipid nanoparticle (LNP)
formulation and advanced tribology. Unlike fully saturated wax esters (e.g., arachidyl stearate)
which form highly crystalline, brittle solids, arachidyl oleate incorporates a cis-9 unsaturation
within the oleyl moiety.

This structural "kink" disrupts the Van der Waals packing density of the C20 (arachidyl) and
C18:1 (oleyl) chains, significantly depressing the melting point and altering solvation
thermodynamics. While arachidyl alcohol melts at ~64°C, arachidyl oleate exists as a viscous
liquid or semi-solid paste at room temperature, exhibiting a high viscosity index and oxidative
susceptibility requiring specific solvent handling protocols.

Molecular Descriptor Table
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Property Value | Characteristic Source
CAS Number 22393-88-0 [1]

C
Molecular Formula H [1]

0]
Molecular Weight 562.99 g/mol [1]
Physical State (25°C) Liquid / Soft Paste [1]
Lipophilicity (LogP) > 15 (Predicted) [2]
Key Functional Group Ester linkage, cis-alkene [1]

Thermodynamics of Solubility: The Hansen

Framework

To move beyond empirical "trial and error,” we apply Hansen Solubility Parameters (HSP) to

predict solvent compatibility. Arachidyl oleate is dominated by dispersive forces (

) with negligible polarity (
) or hydrogen bonding (
) capacity.

Predicted HSP Vector

o (Dispersion): ~16.0 MPa
(Driven by the long alkyl chains)
e (Polarity): ~1.5 MPa
(Minor contribution from ester linkage)

e (H-Bonding): ~2.0 MPa
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(Very low; no hydroxyl groups)
Solubility Rule: Solvents with a Relative Energy Difference (RED) < 1.0 will dissolve the solute.
Where

is the distance between solvent and solute in Hansen space, and

is the interaction radius of arachidyl oleate.

Solvent Interaction Diagram (Graphviz)
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Caption: Interaction map based on Hansen Solubility Parameters. Green arrows indicate
thermodynamic compatibility; red indicates phase separation.

Solvent Compatibility Matrix
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The following table synthesizes empirical data from homologous wax esters (e.g., oleyl oleate,
cetyl oleate) to provide a solubility guide for arachidyl oleate.

L . . Application
Solvent Class Specific Solvent Solubility Rating
Context

NMR analysis, stock
Excellent (>500 ) .
Halogenated Chloroform, DCM solution preparation.

mg/mL) o

Extraction from

) ] Hexane, Heptane, reaction media; lipid
Aliphatic Good (>100 mg/mL) ) )
Isooctane nanoparticle organic
phase.[1]
High-temperature
) enzymatic synthesis
Aromatic Toluene, Benzene Good (>100 mg/mL)

(azeotropic water

removal).[1]

Temperature-

dependent.[1] Useful
) Acetone, Ethyl ]
Polar Aprotic Intermediate for
Acetate o n
recrystallization/purific

ation at -20°C.

Removing unreacted
) Poor (Cold) / )
Polar Protic Ethanol, Isopropanol fatty acids/alcohols
Moderate (Hot) ) )
(fractionation).[1]

Continuous phase for
Aqueous Water, PBS Insoluble emulsion/nanopatrticle

formation.[1]

Experimental Protocols
Protocol A: Gravimetric Solubility Determination

Validating solubility limits for formulation development.
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Preparation: Weigh 100 mg of Arachidyl Oleate into a 20 mL scintillation vial.

Solvent Addition: Add the target solvent in 100 pL increments under constant magnetic
stirring (500 RPM) at 25°C.

Visual Inspection: Monitor for "schlieren” lines (dissolution) or turbidity (saturation).

Equilibration: Once visually dissolved, add excess solute until precipitation/turbidity persists.
Cap and stir for 24 hours.

Filtration: Filter the supernatant through a 0.22 um PTFE syringe filter (hydrophobic).

Quantification: Evaporate a known volume of filtrate under nitrogen stream and weigh the
residue.

o Calculation:

Protocol B: Purification via Solvent Fractionation

Separating Arachidyl Oleate from unreacted Oleic Acid/Arachidyl Alcohol.

Principle: Arachidyl oleate is more hydrophobic than its precursors. We utilize Acetone/Ethanol

mixtures where the ester precipitates at low temperatures while fatty acids remain soluble.

Dissolution: Dissolve crude reaction mixture in minimal hot Acetone (45°C).
Cooling: Slowly cool the solution to 4°C, then to -20°C overnight.

Phase Separation: Arachidyl oleate will settle as a white semi-solid/precipitate. Unreacted
oleic acid remains in the supernatant.

Centrifugation: Centrifuge at 4000 x g for 10 minutes at -10°C.

Wash: Decant supernatant. Resuspend pellet in cold Ethanol (-20°C) to wash away residual
alcohols.

Drying: Desolvate under vacuum (< 1 mbar) at 40°C.
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Synthesis & Purification Workflow (Graphviz)
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Caption: Solvent fractionation workflow exploiting the differential solubility of wax esters vs. free
fatty acids in cold polar solvents.

Applications in Drug Delivery[5]
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Arachidyl oleate is increasingly relevant in Nanostructured Lipid Carriers (NLCs). Unlike Solid
Lipid Nanopatrticles (SLNs) made purely of solid waxes (e.g., tristearin), NLCs incorporate liquid
lipids to create an imperfect crystal lattice.

e Role: The "liquid" lipid component (due to the oleate kink) disrupts the crystallinity of the solid
matrix.

o Benefit: Increases drug loading capacity (prevents drug expulsion during storage) and
modulates release kinetics.

o Formulation: Typically dissolved in the organic phase (e.g., Chloroform/Ethanol) along with
the drug before emulsification into the aqueous phase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Showing Compound Ethyl oleate (FDB012859) - FooDB [foodb.ca]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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